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Compound of Interest

Compound Name: SF2312

Cat. No.: B15614203

The biosynthetic pathway for the natural phosphonate antibiotic SF2312, produced by the
actinomycete Micromonospora, has not yet been fully elucidated in publicly available scientific
literature. While extensive research has focused on its potent inhibitory activity against the
glycolytic enzyme enolase, the genetic and enzymatic steps involved in its formation by
Micromonospora remain an area for future discovery.[1][2]

This technical guide will provide a comprehensive overview of the current knowledge on
SF2312, including its producing organism, chemical properties, and mechanism of action.
Furthermore, it will delve into the general methodologies that researchers are likely to employ
to uncover its biosynthetic pathway, providing a roadmap for future investigations in this area.

SF2312: A Potent Inhibitor of Enolase

SF2312, chemically known as (1,5-dihydroxy-2-oxopyrrolidin-3-yl)phosphonic acid, is a natural
product that has garnered significant interest for its potent and specific inhibition of enolase, a
crucial enzyme in the glycolysis pathway.[1][3] It is produced by actinomycetes of the genus
Micromonospora.[1][2] The compound is particularly active under anaerobic conditions and
exhibits broad-spectrum antibacterial activity.[1][2]

Mechanism of Action

SF2312 functions as a transition-state analogue inhibitor of enolase, binding tightly to the
active site of the enzyme.[4] This inhibition blocks the conversion of 2-phosphoglycerate (2-
PGA) to phosphoenolpyruvate (PEP) during glycolysis.[3] The potent inhibitory activity of
SF2312 is highlighted by its low nanomolar IC50 values against human enolase isoforms
ENO1 and ENO2.[5]
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Table 1: Inhibitory Activity of SF2312 against Human Recombinant Enolase

Enolase Isoform IC50 (nM)
ENO1 37.9
ENO2 42.5

Data sourced from MedchemExpress and is for

research use only.[5]

Methodologies for Discovering the SF2312
Biosynthetic Pathway

The elucidation of the biosynthetic pathway of a natural product like SF2312 typically involves a
combination of genomics, molecular biology, and analytical chemistry techniques. The general
workflow for such a discovery process is outlined below.
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General Workflow for Elucidating a Natural Product Biosynthetic Pathway
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Workflow for Enzymatic Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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